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An In-Depth Technical Guide to the Chemical Properties of Amlodipine Dimethyl Ester

Introduction

Amlodipine, a dihydropyridine calcium channel blocker, is a cornerstone in the management of

hypertension and angina.[1][2][3] Its chemical structure, 3-ethyl 5-methyl 2-[(2-

aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate,

features two different ester groups.[1][4] Amlodipine Dimethyl Ester (CAS: 140171-66-0) is a

critical related substance in which the ethyl ester at the 3-position is replaced by a methyl ester.

[5][6] Officially designated as Amlodipine EP Impurity F, this compound is of significant interest

to pharmaceutical scientists for several reasons.[5][7] It serves as a crucial reference standard

for monitoring the purity of Amlodipine drug substances and finished products, and its presence

can indicate specific conditions or pathways in the synthetic or degradation process.

This technical guide provides a comprehensive overview of the chemical properties of

Amlodipine Dimethyl Ester. It is designed for researchers, analytical scientists, and drug

development professionals who require a deep, practical understanding of this impurity for

method development, validation, stability studies, and quality control.

Core Physicochemical Properties
A thorough understanding of the fundamental physicochemical properties of Amlodipine
Dimethyl Ester is the starting point for any scientific investigation, from developing analytical

methods to designing stability studies.
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Caption: Chemical Structure of Amlodipine Dimethyl Ester.

The core properties are summarized in the table below, compiled from various chemical data

sources.

Property Value Source(s)

Chemical Name

dimethyl 2-((2-

aminoethoxy)methyl)-4-(2-

chlorophenyl)-6-methyl-1,4-

dihydropyridine-3,5-

dicarboxylate

[5][7]

Synonyms
Amlodipine Impurity F,

Amlodipine EP Impurity F
[5][7]

CAS Number 140171-66-0 [5][6][8]

Molecular Formula C₁₉H₂₃ClN₂O₅ [5][6][7]

Molecular Weight 394.85 g/mol [7][8]

Appearance Pale Yellow to Yellow Solid

Melting Point 42-45°C [8]

Boiling Point 516.6 ± 50.0 °C (Predicted) [5][8]

Density 1.247 ± 0.06 g/cm³ (Predicted) [5][8]

pKa 8.97 ± 0.10 (Predicted) [5]

Solubility
Slightly soluble in Chloroform,

DMSO, Methanol
[5]

Stability Hygroscopic [5][8]

Storage
Hygroscopic, Refrigerator,

Under inert atmosphere
[5][8]
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Amlodipine Dimethyl Ester is primarily encountered as a process-related impurity during the

synthesis of Amlodipine. Its formation is typically a result of using methanol-based reagents or

solvents, which can compete with ethanol-based reagents during the esterification steps of the

synthesis. The classic Hantzsch dihydropyridine synthesis, a common method for Amlodipine,

involves the condensation of an aldehyde (2-chlorobenzaldehyde), a beta-ketoester (e.g.,

methyl acetoacetate), and an enamine (e.g., methyl 3-aminocrotonate).[9] If methyl 3-

aminocrotonate is used instead of ethyl 3-aminocrotonate in one of the key steps, the dimethyl

ester can be formed.

Patent literature describes processes where controlling the level of a dimethyl ester impurity is

a key aspect of producing a pure intermediate for Amlodipine synthesis.[10] This underscores

the importance of having a well-characterized standard of Amlodipine Dimethyl Ester for in-

process controls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://carecard.com/blog/amlodipine-vs-amlodipine-besylate-whats-the-difference
http://www.ijpsi.org/Papers/Vol11(3)/E11033038.pdf
http://drugsynthesis.blogspot.com/2011/11/laboratory-synthesis-of-amlodipine.html
https://www.lookchem.com/casno140171-66-0.html
http://www.pipitech.com/amlodipine-dimethyl-ester.html
http://www.pipitech.com/amlodipine-dimethyl-ester.html
https://www.lgcstandards.com/VA/en/Amlodipine-Dimethyl-Ester/p/TRC-A633560?queryID=8961dc865726859ffd41df372986826a
https://m.chemicalbook.com/ProductChemicalPropertiesCB32507742_EN.htm
https://patents.google.com/patent/US20020132834A1/en
https://patents.google.com/patent/US20020132834A1/en
https://patents.google.com/patent/US20070260065A1/en
https://patents.google.com/patent/US20070260065A1/en
https://www.benchchem.com/product/b1664911#chemical-properties-of-amlodipine-dimethyl-ester
https://www.benchchem.com/product/b1664911#chemical-properties-of-amlodipine-dimethyl-ester
https://www.benchchem.com/product/b1664911#chemical-properties-of-amlodipine-dimethyl-ester
https://www.benchchem.com/product/b1664911#chemical-properties-of-amlodipine-dimethyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664911?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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